1-[4-(4-methoxyphenyl)-1-piperazinyl]-3-phenoxy-2-propanol dihydrochloride

• IUPAC Name: 1-[4-(4-methoxyphenyl)piperazin-1-yl]-3-phenoxypropan-2-ol;dihydrochloride
• InChI: InChI=1S/C20H26N2O3.2ClH/c1-24-19-9-7-17(8-10-19)22-13-11-21(12-14-22)15-18(23)16-25-20-5-3-2-4-6-20;;/h2-10,18,23H,11-16H2,1H3;2*1H
• InChI Key: DRYFZQRJQZUKRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC(COC3=CC=CC=C3)O.Cl.Cl
• Molecular Formula: C20H28Cl2N2O3
• Molecular Weight: 415.4 g/mol

Description

1-[4-(4-methoxyphenyl)-1-piperazinyl]-3-phenoxy-2-propanol dihydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "Prazosin" and is known for its ability to block alpha-adrenergic receptors. In

Mechanism of Action

Prazosin works by blocking alpha-adrenergic receptors, which are responsible for the constriction of blood vessels. By blocking these receptors, Prazosin causes vasodilation and reduces blood pressure. Prazosin also has an antagonistic effect on the alpha-1 receptors in the prostate gland, which reduces the symptoms of benign prostatic hyperplasia.
Biochemical and Physiological Effects:
Prazosin has been shown to have several biochemical and physiological effects. It reduces blood pressure by causing vasodilation, which increases blood flow to the heart and other organs. Prazosin also reduces the symptoms of benign prostatic hyperplasia by relaxing the smooth muscle in the prostate gland. In addition, Prazosin has been shown to reduce the symptoms of PTSD by blocking the alpha-1 receptors in the brain, which reduces the hyperarousal response.

Advantages and Limitations for Lab Experiments

Prazosin has several advantages for lab experiments. It is readily available and relatively inexpensive. Prazosin is also stable and has a long shelf life, which makes it easy to store. However, Prazosin has some limitations for lab experiments. It has a low solubility in water, which can make it difficult to dissolve in some solutions. Prazosin can also have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of Prazosin. One area of research is the development of new formulations of Prazosin that improve solubility and bioavailability. Another area of research is the investigation of Prazosin for its potential use in the treatment of other medical conditions, such as cocaine addiction and alcohol dependence. Additionally, further research is needed to understand the long-term effects of Prazosin on the body and the potential for drug interactions with other medications.
Conclusion:
In conclusion, Prazosin is a chemical compound that has significant potential for therapeutic applications. Its ability to block alpha-adrenergic receptors has been shown to be effective in the treatment of hypertension, benign prostatic hyperplasia, and PTSD. Prazosin has several advantages for lab experiments, but also has limitations that need to be considered. Future research directions include the development of new formulations, investigation of Prazosin for other medical conditions, and understanding the long-term effects and drug interactions of Prazosin.

Scientific Research Applications

Prazosin has been extensively studied for its potential therapeutic applications in various medical conditions. It has been found to be effective in the treatment of hypertension, benign prostatic hyperplasia, and post-traumatic stress disorder (PTSD). Prazosin is also being investigated for its potential use in the treatment of cocaine addiction and alcohol dependence.